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Compound of Interest

(S)-alpha-(4-biphenylmethyl)-
Compound Name:

proline-HCI
CAS No.: 1217722-65-0
Cat. No.: B2416192

Get Quote

Executive Summary & Chemical Significance

(S)-alpha-(4-biphenylmethyl)-proline hydrochloride (CAS: 1217722-65-0) is a high-value chiral
amino acid derivative.[1] It serves as a critical intermediate in the synthesis of Sacubitril (AHU-
377), a neprilysin inhibitor component of the heart failure drug Entresto (Sacubitril/Valsartan).

Unlike standard amino acids, the incorporation of the hydrophobic biphenyl group and the
guaternary carbon center necessitates specific handling protocols to maintain enantiomeric
purity, prevent environmental contamination, and ensure operator safety. This guide
synthesizes safety data with practical laboratory workflows for researchers in GMP and R&D
environments.

Chemical Profile & Identification
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Parameter Technical Specification

(S)-2-([1,1'-biphenyl]-4-yImethyl)pyrrolidine-2-

carboxylic acid hydrochloride

Chemical Name

CAS Number 1217722-65-0

Molecular Formula C1sH1oNO2[2][3][4] - HCI

Molecular Weight 317.81 g/mol

Appearance White to off-white powder

Melting Point 318 - 322 °C (Decomposition)

Solubility Soluble in Methanol, DMSO; sparingly soluble in
water (due to biphenyl hydrophobicity)

Chirality (S)-Enantiomer (Critical for biological activity)

Hazard Identification & Mechanistic Safety

Rationale: Understanding the chemical structure allows for predictive safety management
beyond basic MSDS data.

GHS Classification & H-Codes

Based on structural analogs and vendor safety data, this compound is classified as Irritant and
Environmentally Hazardous.

e H315/H319 (Skin & Eye Irritation): The hydrochloride salt form implies potential acidity upon
contact with moisture (sweat/mucous membranes), leading to immediate irritation.

o H335 (Respiratory Irritation): Fine particulates can irritate the upper respiratory tract.

e H410 (Very toxic to aquatic life): The biphenyl moiety is highly lipophilic and persistent. It
poses a significant risk to aquatic organisms if released into drains.

Toxicological Context
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» Bioactivity: As a precursor to a neprilysin inhibitor, this compound should be treated as a
Potentially Bioactive Substance (PBAS). While not a final drug, it possesses the structural

pharmacophore required for enzyme binding.

o Sensitization: No specific data indicates sensitization, but standard practice for benzylic-
proline derivatives dictates treating it as a potential sensitizer.

Handling & Storage Protocols (SOP)
Storage Architecture

o Temperature: Store at 2—-8 °C (Refrigerated).

o Atmosphere: The HCI salt is hygroscopic.[5] Moisture absorption leads to clumping and,
critically, stoichiometric errors in synthesis due to undefined water content.

o Protocol: Store in a tightly sealed vial within a secondary desiccator jar containing active

silica gel or Drierite.

o Warm-up: Allow the vial to equilibrate to room temperature before opening to prevent
condensation on the cold solid.

Engineering Controls & PPE

o Primary Barrier: Class Il Biological Safety Cabinet (BSC) or Chemical Fume Hood.

e Respiratory: N95 (minimum) or P100 respirator if handling open powder outside a hood (not

recommended).

o Dermal: Nitrile gloves (double-gloving recommended for solution preparation).

Workflow Visualization

The following diagram outlines the decision logic for safe handling and waste disposal.
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Caption: Operational workflow for handling hygroscopic, bioactive intermediates.
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Experimental Considerations & Synthesis

Integration
Stoichiometry & Molecular Weight Correction

Because the compound is an HCI salt and hygroscopic, the "Apparent Molecular Weight" often
exceeds the theoretical 317.81 g/mol .

» Action: Perform a Quantitative NMR (QNMR) or Karl Fischer titration on new batches to
determine the precise solvent/water content.

o Correction Factor: Adjust reagent equivalents based on the actual mass of the amino acid,
excluding water/HCI weight, to ensure complete coupling in synthesis.

Prevention of Racemization

While the alpha-carbon is quaternary (tetrasubstituted), reducing the risk of proton abstraction
compared to simple amino acids, harsh basic conditions should still be avoided during
dissolution.

 Recommended Base: Use mild organic bases (DIPEA, NMM) rather than strong inorganic
bases (NaOH) during coupling steps to preserve the (S)-configuration.

Solubility Strategy
The biphenyl group significantly reduces water solubility compared to native proline.
e Preferred Solvents: Methanol, Ethanol, DMSO, DMF.

e Agueous Workups: The compound may partition into the organic layer (DCM/Ethyl Acetate)
depending on pH. Ensure the pH is adjusted to keep the amine protonated (acidic pH) if
retention in the agueous phase is desired, or deprotonated (basic pH) to extract into organic
solvents.

Emergency Response Guidelines
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Scenario Immediate Action

Move to fresh air immediately. If wheezing

Inhalation . . Co
occurs, seek medical attention (HCl irritation).
Brush off dry powder before rinsing. Rinse with
Skin Contact copious water for 15 mins. Neutralize with mild
soap.
Flush with water for 15 mins, lifting eyelids. The
Eye Contact HCI salt can cause corneal damage; consult an
ophthalmologist.
Do not dry sweep (generates dust). Cover with
Spill (Solid) wet paper towels or use a HEPA vacuum. Treat
waste as hazardous.
o Absorb with vermiculite or sand. Do not use
Spill (Liquid) ) )
combustible materials (sawdust).
References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Technical Safety & Handling Guide: (S)-alpha-(4-
biphenylmethyl)-proline-HCI]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2416192/docs#technical-safety-handling-guide-s-
alpha-4-biphenylmethyl-proline-hcl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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